7-{4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-thioxo-6,7-dihydro[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

• CAS No.: 688054-81-1
• Molecular Formula: C25H26N4O5S
• Molecular Weight: 494.57
• IUPAC Name: 7-[4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C25H26N4O5S/c1-16(30)17-4-6-18(7-5-17)27-9-11-28(12-10-27)23(31)3-2-8-29-24(32)19-13-21-22(34-15-33-21)14-20(19)26-25(29)35/h4-7,13-14H,2-3,8-12,15H2,1H3,(H,26,35)
• InChI Key: JXJIYFMOQOYRKM-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5
• solubility: not available

Description

7-{4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-thioxo-6,7-dihydro[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one is a useful research compound. Its molecular formula is C25H26N4O5S and its molecular weight is 494.57. The purity is usually 95%.
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Scientific Research Applications

Quality Control in Pharmaceutical Development

• Quality Control Methods : This compound is studied for developing quality control methods for derivatives of [1,2,4]triazolo[4,3-a]quinazoline-5(4H)-ones, showing potential as an antimalarial agent. Quality control aspects include solubility, identification, impurities analysis, and assay by potentiometric titration (Danylchenko et al., 2018).

Anticancer Research

• Antiproliferative Activities : Quinazoline derivatives containing piperazine analogs, like this compound, show significant antiproliferative activities against various cancer cell lines. They are also evaluated for their effects on cell migration, proliferation, and apoptosis (Li et al., 2020).
• α1-Adrenoceptor Antagonists : Synthesized quinazolinone-arylpiperazine derivatives show promise as α1-adrenoceptor antagonists, with potential applications in cancer treatment. Their hypotensive activity and mechanism of action have been evaluated (Abou-Seri et al., 2011).

Antimicrobial Research

• Antibacterial Agents : Some derivatives of this compound class have been synthesized and evaluated for their antibacterial activities. They show promise in developing new antibacterial agents with varying effectiveness against different bacterial strains (Singhai & Gupta, 2019).

Cardiovascular Research

• Antihypertensive Agents : Piperidine derivatives with a quinazoline ring, similar to this compound, have been tested for their antihypertensive activity. They show potential as antihypertensive agents in models like spontaneously hypertensive rats (Takai et al., 1986).

Anti-inflammatory and Analgesic Research

• Anti-inflammatory and Analgesic Properties : Compounds with structural similarity, carrying piperazine moieties, demonstrate significant analgesic and anti-inflammatory activities, suggesting potential applications in pain management and inflammation control (Tozkoparan et al., 2004).